Cas no 80109-14-4 (Benzene, 1-chloro-4-(4-phenyl-1,3-cyclopentadien-1-yl)-)

Benzene, 1-chloro-4-(4-phenyl-1,3-cyclopentadien-1-yl)- structure
80109-14-4 structure
Product name:Benzene, 1-chloro-4-(4-phenyl-1,3-cyclopentadien-1-yl)-
CAS No:80109-14-4
MF:C17H13CL
MW:252.738
CID:706296
PubChem ID:71421320

Benzene, 1-chloro-4-(4-phenyl-1,3-cyclopentadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-4-(4-phenyl-1,3-cyclopentadien-1-yl)-
    • 1-chloro-4-(4-phenylcyclopenta-1,3-dien-1-yl)benzene
    • DTXSID20840480
    • 80109-14-4
    • Inchi: InChI=1S/C17H13Cl/c18-17-10-8-14(9-11-17)16-7-6-15(12-16)13-4-2-1-3-5-13/h1-11H,12H2
    • InChI Key: QRHARZCXIWIQLN-UHFFFAOYSA-N
    • SMILES: C1C(=CC=C1C2=CC=C(C=C2)Cl)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 252.0705781g/mol
  • Monoisotopic Mass: 252.0705781g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

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